Cas no 145412-12-0 (1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl-)

1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl- structure
145412-12-0 structure
Product name:1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl-
CAS No:145412-12-0
MF:C27H25NO4
MW:427.4917075634
CID:1315342

1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl-
    • 1H-Furo[3,4-f]indole-5,7-dione, 8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl-
    • Inchi: 1S/C27H25NO4/c1-16-20-15-21(17-9-7-6-8-10-17)28(18-11-13-19(31-5)14-12-18)27(20,4)26(2,3)23-22(16)24(29)32-25(23)30/h6-15H,1-5H3
    • InChI Key: GDZCGIBPOICKLN-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OC)C=C2)C2(C)C(=C(C)C3C(=O)OC(=O)C=3C2(C)C)C=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 427.17845

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 630.2±55.0 °C(Predicted)
  • PSA: 55.84
  • pka: -0.10±0.70(Predicted)

1H-Furo[3,4-f]indole-5,7-dione,8,8a-dihydro-1-(4-methoxyphenyl)-4,8,8,8a-tetramethyl-2-phenyl- Related Literature

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.